![molecular formula C2H5NO3 B1329411 2-Nitroethanol CAS No. 625-48-9](/img/structure/B1329411.png)
2-Nitroethanol
Overview
Description
2-Nitroethanol, also known as nitroethane, is a colorless liquid with a sweet, ether-like odor. It is an organic compound with the molecular formula C2H5NO2, and it is an important intermediate in the synthesis of organic chemicals such as pharmaceuticals, dyes, and flavors. This compound is also a useful reagent in the laboratory for the synthesis of other compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound.
Scientific Research Applications
1. Advancements in Flow Chemistry
2-Nitroethanol is significantly utilized in the field of flow chemistry. The synthesis of this compound in a flow process has been extensively researched, demonstrating its pivotal role in the development of safe and efficient methodologies for chemical reactions. The process entails a meticulous procedure involving proof of concept, optimization, kinetic analysis, and operation in a mini-plant setting, highlighting the compound's relevance in laboratory-scale studies and pilot plant applications (Roberge et al., 2015).
2. Therapeutic Corneoscleral Cross-Linking
Research indicates that this compound and its derivatives are potential candidates for corneoscleral cross-linking, a therapeutic approach in ophthalmology. The chemical stability of these compounds, including this compound, under various conditions, underscores their potential for clinical application in enhancing corneoscleral tissue rigidity, crucial for treating certain eye conditions (Li et al., 2012).
3. Mitigation of Methane Emission in Agriculture
Studies have shown that this compound is effective in mitigating methane production in ruminants, a significant concern in agriculture due to its impact on climate change. The compound, when used as a dietary supplement, has demonstrated a reduction in methane emissions and an improvement in feed conversion efficiency in lambs, signifying its potential to enhance environmental sustainability and agricultural productivity (Zhang et al., 2021).
4. Antibacterial and Antimicrobial Properties
Research has also delved into the antibacterial and antimicrobial properties of this compound. Its effectiveness against specific bacterial strains, such as Campylobacter jejuni and Listeria monocytogenes, has been studied, indicating its potential in food safety and preservation (Horrocks et al., 2007; Dimitrijević et al., 2006)(https://consensus.app/papers/effect-nitrocompounds-growth-survivability-listeria-dimitrijević/0da2d571abbb5ed2a9b344c23f635510/?utm_source=chatgpt).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Nitroethanol (NEOH) is a nitro compound that primarily targets the methanogenic archaea in the rumen of ruminants . These archaea are responsible for the production of methane, a potent greenhouse gas, during the process of ruminal fermentation .
Mode of Action
NEOH interacts with its targets by inhibiting the activity of methanogens, thereby reducing methane production . It achieves this by decreasing the expression of the mcrA gene and reducing the content of coenzymes F420 and F430, which are essential for methanogenesis . The mcrA gene encodes the enzyme methyl-coenzyme M reductase, which plays a crucial role in the final step of methanogenesis .
Biochemical Pathways
The primary biochemical pathway affected by NEOH is methanogenesis, a series of reactions that convert hydrogen and carbon dioxide into methane . By inhibiting the activity of methanogens, NEOH disrupts this pathway, leading to a significant reduction in methane production . This has downstream effects on the overall process of ruminal fermentation, as methane production is a major component of this process .
Pharmacokinetics
Given its chemical structure and its use in ruminal fermentation, it is likely that neoh is rapidly absorbed and distributed in the rumen, where it exerts its inhibitory effects on methanogens .
Result of Action
The primary result of NEOH’s action is a significant reduction in methane production during ruminal fermentation . This leads to a decrease in the loss of dietary energy for the animal and a reduction in the emission of methane, a potent greenhouse gas . Additionally, NEOH has been shown to improve feed efficiency in ruminants .
Action Environment
The action of NEOH is influenced by various environmental factors within the rumen, including the composition of the diet and the microbial community present . For instance, the effectiveness of NEOH in reducing methane production may be influenced by the presence of other compounds in the diet that can affect methanogenesis . Furthermore, the stability and efficacy of NEOH may be affected by the pH and temperature conditions within the rumen .
Biochemical Analysis
Biochemical Properties
2-Nitroethanol is known to interact with various enzymes and proteins. It has been reported to inhibit methane production during in vitro ruminal fermentation . This suggests that this compound may interact with enzymes involved in methane production, potentially altering their activity and thus the overall biochemical reaction .
Cellular Effects
It has been reported to have antimicrobial activity, suggesting that it may influence cell function
Molecular Mechanism
It is known to inhibit methane production, suggesting that it may interact with enzymes involved in this process
Temporal Effects in Laboratory Settings
In laboratory settings, this compound has been used in flow processes, with studies examining its stability, degradation, and long-term effects on cellular function . These studies have found that this compound is stable over time and does not degrade significantly .
Dosage Effects in Animal Models
In animal models, specifically in female lambs, dietary supplementation with this compound has been shown to reduce methane emission and improve growth performance . The effects of different dosages of this compound have not been extensively studied.
Metabolic Pathways
This compound is involved in the metabolic pathway of methane production in the rumen . It interacts with enzymes involved in this process, potentially altering metabolic flux or metabolite levels .
properties
IUPAC Name |
2-nitroethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5NO3/c4-2-1-3(5)6/h4H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIPMDPDAFINLIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5NO3 | |
Record name | 2-NITROETHANOL | |
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Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8025751 | |
Record name | 2-Nitroethanol | |
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Molecular Weight |
91.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Mobile dark brown-red liquid with a pungent odor. (NTP, 1992) | |
Record name | 2-NITROETHANOL | |
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Boiling Point |
381 °F at 765 mmHg (NTP, 1992) | |
Record name | 2-NITROETHANOL | |
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Flash Point |
greater than 235 °F (NTP, 1992) | |
Record name | 2-NITROETHANOL | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) | |
Record name | 2-NITROETHANOL | |
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Density |
1.27 at 59 °F (NTP, 1992) - Denser than water; will sink | |
Record name | 2-NITROETHANOL | |
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CAS RN |
625-48-9 | |
Record name | 2-NITROETHANOL | |
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Record name | 2-Nitroethanol | |
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Record name | Ethanol, 2-nitro- | |
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Record name | 2-NITROETHANOL | |
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Record name | 2-Nitroethanol | |
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Record name | 2-nitroethanol | |
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Melting Point |
-112 °F (NTP, 1992) | |
Record name | 2-NITROETHANOL | |
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URL | https://cameochemicals.noaa.gov/chemical/20770 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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